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Compound of Interest

Compound Name: ATTO 565 maleimide

Cat. No.: B12376779 Get Quote

In the pursuit of scientific advancement, the safety of laboratory personnel is paramount. This

guide provides essential, immediate safety and logistical information for researchers, scientists,

and drug development professionals working with ATTO 565 maleimide. By offering

procedural, step-by-step guidance, we aim to be your preferred source for laboratory safety

and chemical handling information, ensuring both the integrity of your research and the well-

being of your team.

ATTO 565 maleimide is a fluorescent label from the rhodamine dye family, widely used for

labeling proteins, DNA, and RNA.[1][2] Its high fluorescence quantum yield and photostability

make it an invaluable tool in high-resolution microscopy and single-molecule detection.[1][2][3]

However, proper handling and disposal are crucial to mitigate any potential hazards.

Essential Personal Protective Equipment (PPE)
When handling ATTO 565 maleimide, a comprehensive approach to personal protection is

necessary. The following table summarizes the required PPE to ensure a safe laboratory

environment.
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PPE Category Item Specification Purpose

Eye and Face Safety Glasses

ANSI Z87.1-

compliant, with side

shields[4]

Protects against

splashes and airborne

particles.

Face Shield -

Recommended when

handling larger

quantities or when

there is a significant

splash risk.[5][6]

Hand Disposable Gloves Nitrile gloves[4]

Provides a barrier

against skin contact.

Double gloving is

recommended for

added protection.[4]

Body Laboratory Coat Standard

Protects skin and

personal clothing from

contamination.[4][5]

Respiratory Dust Mask
N95 (US) or

equivalent[7]

Required when

handling the powder

form to prevent

inhalation.

Operational Protocol: From Receipt to Use
A systematic workflow is critical for the safe and effective use of ATTO 565 maleimide. The

following protocol outlines the key steps from receiving the compound to its application in a

typical protein labeling experiment.

1. Receiving and Storage:

Upon receipt, visually inspect the package for any signs of damage.

The product is shipped at ambient temperature and should be stored at -20°C upon arrival.

[8]
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Before opening, allow the vial to equilibrate to room temperature to prevent moisture

condensation.[8][9]

2. Preparation of Stock Solution:

Work in a well-ventilated area, preferably a fume hood, especially when handling the powder.

Don the appropriate PPE as outlined in the table above.

ATTO 565 maleimide is soluble in polar solvents like dimethylformamide (DMF) or

dimethylsulfoxide (DMSO).[8][9]

Prepare labeling solutions immediately before use by dissolving the desired amount in

anhydrous and amine-free DMF or DMSO.[8][9]

3. Protein Labeling Procedure (General Example):

Dissolve the protein to be labeled in a suitable degassed buffer at a pH of 7.0-7.5 (e.g., PBS,

Tris, HEPES).[10]

If necessary, reduce any disulfide bonds in the protein using a reducing agent like TCEP.[10]

Add the ATTO 565 maleimide stock solution to the protein solution. A common molar ratio of

dye to protein to start with is 10:1 to 20:1.

Incubate the reaction mixture, protected from light, for 2 hours at room temperature or

overnight at 2-8°C.

Purify the labeled protein using methods such as gel filtration or dialysis to remove

unreacted dye.[10]

Below is a visual representation of the handling workflow:
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Workflow for Handling ATTO 565 Maleimide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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